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Compound of Interest

Compound Name: Ditosylmethane

Cat. No.: B090914 Get Quote

Note: The chemical name "ditosylmethane" does not correspond to a recognized chemical

substance in standard databases. The information provided below is for 3,3'-Diindolylmethane

(CAS: 1968-05-4), which is the likely intended subject based on search query relevance. It is

crucial to verify the identity of your chemical waste before proceeding with any disposal

protocol.

This guide provides essential safety and logistical information for the proper disposal of 3,3'-

Diindolylmethane, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for maintaining laboratory safety and ensuring

environmental compliance.

Hazard and Safety Data
All personnel handling 3,3'-Diindolylmethane must be familiar with its associated hazards. This

information is critical for safe handling and for making informed decisions during spill cleanup

and disposal.
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Data Point Value Citation

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H413: May

cause long lasting harmful

effects to aquatic life.

[1][2]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated

area.P273: Avoid release to

the environment.P280: Wear

protective gloves/eye

protection/face protection.

[1][2]

Personal Protective Equipment

(PPE)

Protective gloves, eye

protection (safety

glasses/goggles), face

protection, and appropriate

respiratory protection if dust is

generated.

[1]

First Aid Measures Skin Contact: Wash with plenty

of soap and water. If irritation

occurs, get medical advice.Eye

Contact: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice.Inhalation: Remove

person to fresh air and keep

comfortable for breathing. Call

[1]
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a poison center or doctor if you

feel unwell.

Experimental Protocols: Waste Disposal
Methodology
The proper disposal of 3,3'-Diindolylmethane must be carried out in accordance with national

and local regulations.[1] Under no circumstances should this chemical be disposed of down the

drain or mixed with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Step-by-Step Disposal Procedure:
Waste Identification and Segregation:

Clearly label all waste containers with "3,3'-Diindolylmethane Waste" and include

appropriate hazard symbols.

Keep 3,3'-Diindolylmethane waste separate from other chemical waste streams to avoid

incompatible reactions. Halogenated and non-halogenated solvent wastes, for example,

should be kept in separate containers.

Container Management:

Collect solid waste, such as contaminated personal protective equipment (gloves, lab

coats) and weighing papers, in a designated, sealable, and chemically compatible

container.

For solutions, use a sealable, non-reactive container (e.g., a glass bottle with a screw

cap).

Do not overfill waste containers. Leave adequate headspace to allow for expansion.

Keep waste containers tightly closed when not in use and store them in a cool, dry, and

well-ventilated area away from heat or ignition sources.

Disposal of Empty Containers:
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Handle uncleaned, empty containers as you would the product itself.[1]

Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol). The rinsate

must be collected and disposed of as hazardous waste.

After proper decontamination, the container can be disposed of according to institutional

guidelines for non-hazardous lab glass or plastic.

Final Disposal:

All waste containing 3,3'-Diindolylmethane must be disposed of through an approved

waste disposal plant or a licensed hazardous waste management company.[1]

Contact your institution's EHS department to arrange for a scheduled pickup of the

hazardous waste.

Complete all necessary waste disposal request forms, ensuring that the information on the

form matches the label on the waste container.

Spill and Emergency Procedures:

In the event of a spill, evacuate the area and ensure adequate ventilation.[1]

Avoid generating dust.[1]

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal.

For liquid spills, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand, or earth) and place it in a sealed container for disposal.

Clean the spill area thoroughly.

Do not allow the spilled material to enter drains or waterways.[1]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 3,3'-

Diindolylmethane waste.

Start: 3,3'-Diindolylmethane Waste Generated

Identify Waste Type
(Solid, Liquid, Contaminated PPE)

Segregate from other
chemical waste streams

Select appropriate, labeled,
and sealed waste container

Store container in a designated
secure, cool, and ventilated area

Arrange for pickup by
EHS or approved waste vendor Spill Occurs

End: Proper Disposal

No

Follow Spill Procedures:
Evacuate, Ventilate, Use PPE,

Contain, and Clean Up

Yes

Collect spill waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3,3'-Diindolylmethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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